The Emergence of Interface 2 Inhibition: A Technical Guide to the YAP-TEAD-IN-2 Mechanism of Action
The Emergence of Interface 2 Inhibition: A Technical Guide to the YAP-TEAD-IN-2 Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
The Hippo signaling pathway, a critical regulator of organ size and tissue homeostasis, has emerged as a pivotal target in oncology. Its dysregulation frequently leads to the nuclear accumulation and activation of the transcriptional co-activator Yes-associated protein (YAP) and its paralog TAZ. The oncogenic activity of YAP/TAZ is primarily mediated through their interaction with the TEAD family of transcription factors. Disrupting this protein-protein interaction (PPI) has become a key strategy for therapeutic intervention. This technical guide provides an in-depth analysis of YAP-TEAD-IN-2, a novel and potent inhibitor that operates through a unique mechanism: targeting a cryptic pocket at Interface 2 of the YAP-TEAD complex. We will explore its mechanism of action, summarize its quantitative efficacy, and provide detailed, representative protocols for the key experiments used in its characterization.
Introduction: The Hippo Pathway and the YAP-TEAD Axis
The Hippo pathway is a conserved signaling cascade that controls cell proliferation and apoptosis.[1][2] The core of the pathway consists of a kinase cascade involving MST1/2 and LATS1/2 kinases.[3][4] When the Hippo pathway is active, LATS1/2 phosphorylates YAP and TAZ, leading to their cytoplasmic sequestration and subsequent degradation.[2] In many cancers, this pathway is inactivated, resulting in dephosphorylated YAP/TAZ translocating to the nucleus.[5]
Once in the nucleus, YAP/TAZ, which lack DNA-binding domains themselves, associate with the TEA Domain (TEAD) family of transcription factors (TEAD1-4).[5] This interaction is critical for activating a transcriptional program that drives cell proliferation, survival, and tumorigenesis.[6] The YAP-TEAD interaction occurs across an extensive surface area characterized by three main interfaces.[3][7] While many inhibitors have been developed to target the TEAD palmitate-binding pocket or Interface 3, YAP-TEAD-IN-2 represents a first-in-class molecule that targets Interface 2.[1]
The YAP-TEAD Interaction Interfaces
The binding between YAP and TEAD is a complex interaction occurring at three distinct sites on the TEAD surface, as revealed by crystal structures.[3][6]
-
Interface 1: Involves an anti-parallel β-sheet formed between the N-terminal region of YAP and TEAD. This interface is not considered critical for the association.[3][7]
-
Interface 2: Dominated by the α-helix of YAP (residues 61-73) packing into a hydrophobic groove on TEAD.[3][7] This interface is crucial for the binding of many TEAD co-regulators.[6]
-
Interface 3: Characterized by a twisted-coil or "Ω-loop" of YAP (residues 86-100) inserting into a deep pocket on TEAD. This interface is essential for high-affinity binding.[3]
YAP-TEAD-IN-2: Mechanism of Action
YAP-TEAD-IN-2, also identified as "compound 6" in foundational research, is a trisubstituted pyrazole derivative.[1][3] Its primary mechanism of action is the direct disruption of the YAP-TEAD protein-protein interaction.
Unlike many other inhibitors that function allosterically by binding to the central palmitate-binding pocket of TEAD, YAP-TEAD-IN-2 is the first small molecule reported to bind directly to Interface 2 .[1] It achieves this by targeting a previously unidentified cryptic pocket within this interface on the TEAD2 protein. The binding of YAP-TEAD-IN-2 to this site is proposed to be facilitated by the movement of the phenol ring of a key tyrosine residue (Y382) on TEAD, which opens up the pocket to accommodate the inhibitor.[1][3] By occupying this critical space within Interface 2, YAP-TEAD-IN-2 sterically hinders the binding of the YAP α-helix, leading to the dissociation of the YAP-TEAD transcriptional complex.[1] This prevents the recruitment of YAP to TEAD-regulated gene promoters, thereby inhibiting the expression of downstream oncogenic target genes like CTGF and CYR61.[1][3]
Caption: Mechanism of YAP-TEAD-IN-2 disrupting the YAP-TEAD complex.
Quantitative Data
YAP-TEAD-IN-2 has demonstrated high potency in biochemical assays. The quantitative data available from public sources is summarized below.
| Parameter | Value | Assay Description | Source |
| IC50 | 2.7 nM | Inhibition of YAP-TEAD Protein-Protein Interaction (PPI) | [2] |
Note: This data is provided by a commercial vendor and is cited as originating from the primary research publication by Sturbaut et al.
Experimental Protocols
The following sections detail representative protocols for key assays used to characterize YAP-TEAD inhibitors.
Disclaimer: The following protocols are illustrative examples based on standard methodologies. The precise, detailed protocols from the primary research characterizing YAP-TEAD-IN-2 are not fully available in the public domain search results. These should be adapted and optimized by researchers for their specific experimental conditions.
TEAD-Responsive Luciferase Reporter Assay
This assay measures the transcriptional activity of the TEAD-YAP complex in a cellular context. Inhibition of this activity by a compound indicates disruption of the YAP-TEAD pathway.
Principle: HEK293T cells are co-transfected with a reporter plasmid containing TEAD-binding sites upstream of a firefly luciferase gene, a constitutively expressed Renilla luciferase plasmid (for normalization), and plasmids expressing YAP and TEAD. The binding of the YAP-TEAD complex to the reporter construct drives firefly luciferase expression. A decrease in the luciferase signal in the presence of an inhibitor indicates a disruption of the complex's function.
Detailed Methodology:
-
Cell Culture and Plating:
-
Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.
-
Seed 5 x 104 cells per well in a 24-well plate the day before transfection.
-
-
Transfection (Day 1):
-
For each well, prepare a transfection mix containing:
-
250 ng of the TEAD-responsive firefly luciferase reporter plasmid (e.g., 8xGTIIC-luciferase).
-
25 ng of a Renilla luciferase control plasmid (e.g., pRL-SV40).
-
100 ng of a YAP expression plasmid.
-
100 ng of a TEAD expression plasmid.
-
-
Use a suitable transfection reagent (e.g., Lipofectamine 2000) according to the manufacturer's protocol.
-
Incubate cells for 24 hours post-transfection.
-
-
Compound Treatment (Day 2):
-
Prepare serial dilutions of YAP-TEAD-IN-2 in the appropriate cell culture medium.
-
Replace the medium in each well with the medium containing the compound or vehicle control (e.g., 0.1% DMSO).
-
Incubate for an additional 16-24 hours.
-
-
Lysis and Luminescence Measurement (Day 3):
-
Wash cells once with PBS.
-
Lyse the cells using 100 µL of 1x Passive Lysis Buffer per well.
-
Use a dual-luciferase reporter assay system. Transfer 20 µL of lysate to a 96-well white opaque plate.
-
Measure firefly luciferase activity followed by Renilla luciferase activity using a luminometer.
-
-
Data Analysis:
-
Normalize the firefly luciferase signal to the Renilla luciferase signal for each well.
-
Plot the normalized luciferase activity against the logarithm of the inhibitor concentration.
-
Calculate the IC50 value using a non-linear regression curve fit (e.g., log(inhibitor) vs. response).
-
Caption: Workflow for a TEAD-responsive dual-luciferase reporter assay.
Quantitative Real-Time PCR (RT-qPCR) for Target Gene Expression
This assay directly measures the functional consequence of YAP-TEAD inhibition by quantifying the mRNA levels of downstream target genes.
Principle: MDA-MB-231 cells, which exhibit high basal YAP/TEAD activity, are treated with the inhibitor. Total RNA is then extracted, reverse-transcribed into cDNA, and the expression levels of known YAP-TEAD target genes (e.g., CTGF, CYR61, AXL) are quantified using real-time PCR. A potent inhibitor will cause a dose-dependent decrease in the mRNA levels of these genes.
Detailed Methodology:
-
Cell Culture and Treatment:
-
Culture MDA-MB-231 cells in an appropriate medium (e.g., DMEM with 10% FBS).
-
Seed 1 x 105 cells per well in a 24-well plate and allow them to adhere overnight.
-
Treat cells with various concentrations of YAP-TEAD-IN-2 or vehicle control for 24-48 hours.
-
-
RNA Extraction:
-
Wash cells with PBS.
-
Lyse cells directly in the well and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's protocol.
-
Quantify RNA concentration and assess purity using a spectrophotometer (e.g., NanoDrop).
-
-
cDNA Synthesis:
-
Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad) following the manufacturer's instructions.
-
-
Quantitative PCR:
-
Prepare the qPCR reaction mix for each sample in triplicate, containing:
-
cDNA template (e.g., 10 ng).
-
Forward and reverse primers for target genes (CTGF, CYR61) and a housekeeping gene (GAPDH or ACTB).
-
SYBR Green or other fluorescent qPCR master mix.
-
-
Perform the qPCR reaction on a real-time PCR system with a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).
-
-
Data Analysis:
-
Determine the cycle threshold (Ct) value for each reaction.
-
Calculate the relative gene expression using the ΔΔCt method.
-
Normalize the Ct value of the target gene to the Ct value of the housekeeping gene (ΔCt).
-
Calculate the change in expression relative to the vehicle-treated control (ΔΔCt).
-
Express the results as fold change (2-ΔΔCt).
-
Conclusion
YAP-TEAD-IN-2 represents a significant advancement in the pursuit of Hippo pathway therapeutics. Its novel mechanism of action, targeting a cryptic pocket at Interface 2, provides a new paradigm for disrupting the oncogenic YAP-TEAD complex. The high potency demonstrated in initial assays underscores its potential as a valuable chemical probe for studying Hippo pathway biology and as a lead compound for the development of targeted cancer therapies. The experimental frameworks provided herein offer a guide for researchers to further investigate and characterize this and other emerging YAP-TEAD inhibitors.
References
- 1. Discovery of a cryptic site at the interface 2 of TEAD - Towards a new family of YAP/TAZ-TEAD inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- 3. researchgate.net [researchgate.net]
- 4. biorxiv.org [biorxiv.org]
- 5. Toward the Discovery of a Novel Class of YAP–TEAD Interaction Inhibitors by Virtual Screening Approach Targeting YAP–TEAD Protein–Protein Interface [mdpi.com]
- 6. Leveraging Hot Spots of TEAD–Coregulator Interactions in the Design of Direct Small Molecule Protein-Protein Interaction Disruptors Targeting Hippo Pathway Signaling - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Structural and functional analysis of the YAP-binding domain of human TEAD2 - PMC [pmc.ncbi.nlm.nih.gov]
